4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide

• IUPAC Name: 4-(2-methoxyphenyl)-N-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H21N3OS/c1-22-17-10-6-5-9-16(17)20-11-13-21(14-12-20)18(23)19-15-7-3-2-4-8-15/h2-10H,11-14H2,1H3,(H,19,23)
• InChI Key: FMVMICHBMWFDDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=S)NC3=CC=CC=C3
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol
• Solubility: 39.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide, also known as MPPT, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a piperazine derivative and has been shown to have interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide involves binding to the serotonin transporter and inhibiting the reuptake of serotonin. This leads to an increase in the levels of serotonin in the brain, which can have a variety of effects on mood, behavior, and cognition. 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide has also been shown to have activity at other receptors, which may contribute to its overall effects.
Biochemical and Physiological Effects
4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase the levels of serotonin in the brain and produce antidepressant-like effects. 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide has also been shown to have anxiolytic effects, reducing anxiety-like behaviors in animal models. In addition, 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide has been shown to have neuroprotective effects, protecting against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide for lab experiments is that it has been well-studied and its synthesis method is reliable. This makes it a useful tool for researchers who are interested in studying the effects of serotonin on behavior and cognition. However, one limitation of 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide is that it has not been extensively studied in humans, so its effects in humans are not well-understood.

Future Directions

There are several future directions for research on 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide. One area of interest is the potential use of this compound as a treatment for depression and anxiety disorders. Another area of interest is the role of 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide in regulating the levels of other neurotransmitters, such as dopamine and norepinephrine. Additionally, further research is needed to determine the safety and efficacy of 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide in humans, as well as its potential for abuse.

Synthesis Methods

The synthesis of 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide involves the reaction of 1-(2-methoxyphenyl)piperazine with thiocarbonyl diimidazole and phenyl isocyanate. The resulting compound is then purified through recrystallization. This synthesis method has been described in detail in several research papers and is considered to be a reliable method for producing high-quality 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide.

Scientific Research Applications

4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have affinity for the serotonin transporter, which is a protein that regulates the levels of serotonin in the brain. 4-(2-methoxyphenyl)-N-phenyl-1-piperazinecarbothioamide has also been shown to have activity at other receptors, including the dopamine transporter and the sigma-1 receptor.